Cas no 68180-28-9 ( )
structure
Product Name:
CAS No:68180-28-9
MF:C17H29N5
MW:303.44566321373
CID:969370
PubChem ID:319183
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-dodecylpurin-6-amine
- 68180-28-9
- DTXSID10312742
- NSC260878
- NSC-260878
- 9-Dodecyl-9H-purin-6-amine
- DS-006125
-
-
- Inchi： 1S/C17H29N5/c1-2-3-4-5-6-7-8-9-10-11-12-22-14-21-15-16(18)19-13-20-17(15)22/h13-14H,2-12H2,1H3,(H2,18,19,20)
- InChI Key： RFYDYEACDMPIQG-UHFFFAOYSA-N
- SMILES： N1(C=NC2=C(N)N=CN=C12)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 303.24229595g/mol
- Monoisotopic Mass: 303.24229595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 69.6Ų
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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